Cas no 191608-23-8 (7-chloro-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride)

• Product Name: 7-chloro-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride
• CAS No: 191608-23-8
• MF: C₉H₁₁Cl₂NO
• MW: 220.095740556717
• MDL: MFCD28397595
• CID: 4629653
• PubChem ID: 85733884
• Update Time: 2025-06-15

7-chloro-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 7-CHLOROCHROMAN-4-AMINE HCL
• 7-chloro-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride
• N13012
• 7-chloro-3,4-dihydro-2H-chromen-4-amine;hydrochloride
• Z2044769360
• 191608-23-8
• 7-CHLOROCHROMAN-4-AMINEHCL
• EN300-208806
• MFCD28397595

• MDL： MFCD28397595
• Inchi： 1S/C9H10ClNO.ClH/c10-6-1-2-7-8(11)3-4-12-9(7)5-6;/h1-2,5,8H,3-4,11H2;1H
• InChI Key： MUKIHNNHMAAWPC-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)OCCC2N.Cl

Computed Properties

• Exact Mass: 219.0217694g/mol
• Monoisotopic Mass: 219.0217694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on 7-chloro-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride

Research Brief on 7-chloro-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride (CAS: 191608-23-8)

7-chloro-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride (CAS: 191608-23-8) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. This compound, characterized by its benzopyran scaffold, has been the subject of recent research due to its potential pharmacological applications. The benzopyran core is a privileged structure in drug design, known for its versatility in interacting with various biological targets. The presence of the chloro and amine functional groups further enhances its potential as a lead compound for therapeutic development.

Recent studies have focused on the synthesis and characterization of 7-chloro-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride, with particular emphasis on its physicochemical properties and biological activity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structure and purity of the compound. These studies have demonstrated that the compound exhibits favorable stability and solubility profiles, making it a promising candidate for further pharmacological evaluation.

In vitro and in vivo studies have explored the compound's potential as a modulator of central nervous system (CNS) targets. Preliminary results indicate that 7-chloro-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride may interact with serotonin and dopamine receptors, suggesting possible applications in the treatment of neurological and psychiatric disorders. Additionally, its structural similarity to known bioactive molecules has prompted investigations into its antimicrobial and anti-inflammatory properties, with some studies reporting moderate activity against bacterial strains and inflammatory markers.

The compound's mechanism of action is currently under investigation, with researchers employing molecular docking and computational modeling to predict its binding affinity to various protein targets. These studies aim to elucidate the structural determinants of its activity and guide the design of more potent analogs. Furthermore, recent patents have highlighted the potential of 7-chloro-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride as a scaffold for the development of novel therapeutics, underscoring its commercial and scientific value.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic and pharmacodynamic properties. Current research efforts are directed toward improving its bioavailability and reducing potential off-target effects. Collaborative initiatives between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinically relevant applications. The ongoing exploration of 7-chloro-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride exemplifies the dynamic interplay between chemical innovation and biological discovery in the pursuit of new medicines.